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Compound of Interest

Compound Name: Dimethyl terephthalate-d4

Cat. No.: B1340465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Dimethyl terephthalate-d4 (DMT-d4), a deuterated internal standard crucial for quantitative

analysis in various research fields. This document details available suppliers, presents key

quantitative data, and outlines detailed experimental protocols for its use in mass spectrometry-

based assays.

Introduction to Dimethyl Terephthalate-d4
Dimethyl terephthalate-d4 is the deuterium-labeled form of Dimethyl terephthalate (DMT), an

organic compound widely used in the production of polyesters.[1][2] In the realm of scientific

research, DMT-d4 serves as an invaluable internal standard for quantitative analyses,

particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-

mass spectrometry (LC-MS).[2] The incorporation of stable heavy isotopes like deuterium

allows for precise quantification by correcting for variations during sample preparation and

analysis.[2]

Commercial Suppliers of Dimethyl Terephthalate-d4
Several reputable chemical suppliers offer Dimethyl terephthalate-d4 for research purposes.

The primary suppliers identified are Sigma-Aldrich (a subsidiary of Merck), MedChemExpress,

and Chiron, often distributed through partners like ESSLAB. These suppliers provide the

compound in various purities and formulations to suit different analytical needs.
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Quantitative Data of Commercial Dimethyl
Terephthalate-d4
The following tables summarize the key quantitative data for Dimethyl terephthalate-d4
available from the identified commercial suppliers. Researchers should always request a lot-

specific Certificate of Analysis (CoA) for the most accurate and up-to-date information.

Table 1: General and Chemical Properties

Property Value Source

Chemical Name
1,4-Benzenedicarboxylic acid-

d4, dimethyl ester
[3]

Synonyms
Terephthalic Acid-d4 Dimethyl

Ester; DMT-d4
[3]

CAS Number 74079-01-9 [4]

Molecular Formula C₁₀H₆D₄O₄ [3]

Molecular Weight 198.21 g/mol [3]

Appearance Solid

Melting Point 139-141 °C [3]

Table 2: Supplier-Specific Product Information

Supplier Product Number Isotopic Purity Formulation

Sigma-Aldrich 617172 ≥98 atom % D Solid

MedChemExpress HY-Y0383S

Not explicitly stated on

the data sheet, but a

CoA is available.

Solid

Chiron (via ESSLAB) 12323.10-K-IO

Not explicitly stated on

the data sheet, but a

CoA is available.

1000 µg/mL in

isooctane
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Experimental Protocols
Dimethyl terephthalate-d4 is predominantly used as an internal standard in chromatographic

methods coupled with mass spectrometry to ensure the accuracy and precision of

quantification.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Phthalate Analysis
This protocol is adapted from a validated method for the determination of phthalates in wine,

where DMP-d4 is explicitly used as an internal standard.[5]

1. Reagents and Materials:

Dimethyl terephthalate-d4 (DMP-d4) internal standard solution (e.g., 10 µg/mL in a suitable

solvent like isohexane).

Calibration standards of the target phthalate analytes.

Sample matrix (e.g., wine, environmental water sample, biological extract).

Extraction solvent (e.g., isohexane).

Anhydrous sodium sulfate for drying.

2. Sample Preparation:

To a known volume of the sample, add a precise volume of the DMP-d4 internal standard

solution.

Perform a liquid-liquid extraction with an appropriate volume of isohexane.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Concentrate the extract to a final volume under a gentle stream of nitrogen.

Transfer the final extract to a GC vial for analysis.
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3. GC-MS Instrumental Parameters:

Gas Chromatograph: Agilent 7890B or equivalent.

Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector: Splitless mode at 280°C.

Oven Program: Initial temperature of 60°C, hold for 1 minute, ramp to 280°C at 10°C/min,

and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer: Agilent 5977A or equivalent.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for the target

analytes and DMP-d4 (e.g., m/z 167 for DMP-d4).

4. Quantification:

Create a calibration curve by plotting the ratio of the peak area of the analyte to the peak

area of DMP-d4 against the analyte concentration.

Determine the concentration of the analyte in the samples by interpolating the peak area

ratio from the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS)
Protocol
While a specific protocol from a supplier for DMT-d4 in LC-MS was not found, a general

protocol can be established based on its properties and common practices for similar

compounds.

1. Reagents and Materials:
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Dimethyl terephthalate-d4 internal standard solution (e.g., 1 µg/mL in a suitable solvent like

acetonitrile).

Calibration standards of the target analytes.

Sample matrix.

Mobile phase A: Water with 0.1% formic acid.

Mobile phase B: Acetonitrile with 0.1% formic acid.

2. Sample Preparation:

Spike a known amount of the sample with the DMP-d4 internal standard solution.

Perform a protein precipitation with cold acetonitrile if the sample is biological in nature.

Centrifuge the sample and transfer the supernatant to a new tube.

Evaporate the solvent and reconstitute the residue in the initial mobile phase composition.

Transfer the final solution to an LC vial.

3. LC-MS/MS Instrumental Parameters:

Liquid Chromatograph: Shimadzu Nexera or equivalent.

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase Gradient: A suitable gradient from 5% to 95% mobile phase B over several

minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.
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Acquisition Mode: Multiple Reaction Monitoring (MRM). Determine the precursor and product

ions for the target analytes and DMP-d4.

4. Quantification:

Construct a calibration curve based on the peak area ratios of the analyte to the internal

standard versus the analyte concentration.

Calculate the concentration of the analyte in the samples from the calibration curve.

Visualizations
Supplier Selection Workflow
The following diagram illustrates a logical workflow for selecting a suitable commercial supplier

for Dimethyl terephthalate-d4.
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Supplier Selection Workflow for Dimethyl terephthalate-d4
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Caption: A flowchart outlining the process for selecting a commercial supplier of Dimethyl
terephthalate-d4.

Experimental Workflow for Quantification using DMT-d4
This diagram shows a typical experimental workflow for using Dimethyl terephthalate-d4 as

an internal standard in a quantitative analysis.
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Experimental Workflow for Quantification with DMT-d4 Internal Standard
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Caption: A diagram illustrating the key steps in a quantitative analysis using Dimethyl
terephthalate-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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